molecular formula C9H6FN B8675810 3-(3-Fluorophenyl)-2-propenenitrile

3-(3-Fluorophenyl)-2-propenenitrile

Cat. No.: B8675810
M. Wt: 147.15 g/mol
InChI Key: LZCORSHIMPJAAK-UHFFFAOYSA-N
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Description

3-(3-Fluorophenyl)-2-propenenitrile is a useful research compound. Its molecular formula is C9H6FN and its molecular weight is 147.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H6FN

Molecular Weight

147.15 g/mol

IUPAC Name

3-(3-fluorophenyl)prop-2-enenitrile

InChI

InChI=1S/C9H6FN/c10-9-5-1-3-8(7-9)4-2-6-11/h1-5,7H

InChI Key

LZCORSHIMPJAAK-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)F)C=CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 35.0 g (411 mmol) of cyanoacetic acid (CAS 372-09-8) and 56.2 g (453 mmol) of 3-fluorobenzaldehyde (CAS 456-48-4) in a mixture of 400 ml of toluene and 220 ml of pyridine is refluxed for 22 hours using Dean-Stark apparatus to remove the water formed during the reaction. The solvent is then removed under reduced pressure and the residue is co-evaporated 3 times with toluene. The residue is then taken up in ethyl acetate and the organic phase is washed successively with aqueous 1N sodium hydroxide solution, aqueous 1N hydrochloric acid solution and then with saturated sodium chloride solution. The organic phase is then dried over sodium sulfate and the solvent is evaporated off under reduced pressure to give a brown oil, which is chromatographed on a column of silica gel, eluting with toluene, to give 48.5 g a mixture of (E) and (Z) 3-(3-fluorophenyl)-2-propenenitrile in a ratio of (7/3)
Quantity
35 g
Type
reactant
Reaction Step One
Quantity
56.2 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step Two
Quantity
220 mL
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solvent
Reaction Step Two

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